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Compound of Interest

Compound Name: 5-Bromo-2,4-dichloropyridine

Cat. No.: B1280864

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-
Bromo-2,4-dichloropyridine (CAS No. 849937-96-8). The information is intended to
supplement, not replace, institutional environmental health and safety (EHS) protocols. All
users should consult their institution's specific guidelines and the most recent Safety Data
Sheet (SDS) before handling this compound.

Hazard Identification and Classification

5-Bromo-2,4-dichloropyridine is classified as an irritant.[1] To the best of current knowledge,
the toxicological properties of this compound have not been fully investigated.[1] Therefore, it
should be handled with caution, assuming it may be harmful if ingested or inhaled.[1]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.
o H319: Causes serious eye

Eye Irritation 2A

irritation.

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation.

Acute Toxicity (Oral) 4

H302: Harmful if swallowed.[2]

Source: Sigma-Aldrich, Echemi.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 5-Bromo-2,4-dichloropyridine is

crucial for safe handling and storage.

Table 2: Physical and Chemical Data

Property Value
Molecular Formula CsH2BrCIzN
Molecular Weight 226.89 g/mol

Appearance Colorless to yellow to brown liquid or solid
Melting Point 21-22 °C

Boiling Point 60-62 °C @ 0.9 Torr

Density 1.848 g/cm3

Flash Point 100.8 °C

Storage Temperature

2-8 °C under an inert atmosphere

Sources: LookChem, Sigma-Aldrich, Protheragen.
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Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification
Eye/Face Protection Chemical safety goggles or a full-face shield.
Hand Protection Chemically resistant gloves (e.qg., nitrile rubber).

Lab coat, long pants, and closed-toe shoes. For
) ] larger quantities or potential for splashing,
Skin and Body Protection ) )
chemical-resistant apron and boots are

recommended.[1]

Use in a well-ventilated area, preferably a
) ) chemical fume hood. If dust or aerosols are
Respiratory Protection ] )
generated, a NIOSH-approved respirator with

an appropriate cartridge may be necessary.

Experimental Protocols
Safe Handling Procedures

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment (e.g., glassware, spatulas, stirrers) before
commencing work.

o Verify that an appropriate fire extinguisher, safety shower, and eyewash station are readily

accessible.
e Handling:

o Always wear the recommended PPE as detailed in Table 3.
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Handle the compound exclusively within a certified chemical fume hood to avoid inhalation

[e]

of vapors or dust.

[e]

Avoid direct contact with skin and eyes.

o

Use compatible tools (e.g., glass or stainless steel) for transfers.

[¢]

Keep containers tightly closed when not in use.

e Post-Handling:

o Decontaminate all work surfaces and equipment with an appropriate solvent, followed by
soap and water.

o Properly dispose of all contaminated waste as described in the waste disposal protocol.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

First Aid Measures
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Exposure Route

First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the skin with copious amounts
of water for at least 15 minutes while removing
contaminated clothing. Wash the affected area
with soap and water. Seek medical attention if

irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Spill Management Protocol

¢ |Immediate Actions:

o Alert personnel in the immediate area and evacuate if necessary.

o If the spill is flammable or volatile, eliminate all ignition sources.

o Ensure the area is well-ventilated, using fume hoods to draw vapors away from the spill.

o Containment and Cleanup:

o Don the appropriate PPE, including respiratory protection if necessary.

o For liquid spills, cover with an inert absorbent material such as vermiculite, sand, or

commercial sorbent pads.
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o For solid spills, carefully sweep or scoop the material to avoid generating dust.
o Work from the perimeter of the spill inwards to prevent spreading.

o Collect the absorbed material and spill debris into a clearly labeled, sealed container for
hazardous waste disposal.

e Decontamination:

o Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and
water.

o Collect all decontamination materials for disposal as hazardous waste.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use a dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or water spray.

o Specific Hazards: Combustion may produce toxic and corrosive fumes, including nitrogen
oxides, carbon oxides, hydrogen chloride, and hydrogen bromide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
under an inert atmosphere (e.g., nitrogen or argon) at 2-8 °C. Store away from incompatible
materials such as strong oxidizing agents.

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. This compound and its container must be disposed of as hazardous waste. It is
recommended to use a licensed professional waste disposal service. Halogenated organic
compounds are often disposed of via incineration in a permitted hazardous waste incinerator.

Workflow and Relationship Diagrams
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The following diagrams illustrate the key relationships and workflows for the safe handling of 5-
Bromo-2,4-dichloropyridine.
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Caption: Workflow for the safe handling of 5-Bromo-2,4-dichloropyridine.
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Caption: Hazard and response relationships for 5-Bromo-2,4-dichloropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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